Cas no 1806551-21-2 (2-Bromo-5-(3-bromopropanoyl)benzaldehyde)

• Product Name: 2-Bromo-5-(3-bromopropanoyl)benzaldehyde
• CAS No: 1806551-21-2
• MF: C₁₀H₈Br₂O₂
• MW: 319.977321624756
• CID: 4979444
• Update Time: 2025-05-21

2-Bromo-5-(3-bromopropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-bromopropanoyl)benzaldehyde

• Inchi： 1S/C10H8Br2O2/c11-4-3-10(14)7-1-2-9(12)8(5-7)6-13/h1-2,5-6H,3-4H2
• InChI Key： UDMQDUVELPREJR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=O)C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-5-(3-bromopropanoyl)benzaldehyde

2-Bromo-5-(3-bromopropanoyl)benzaldehyde (CAS No. 1806551-21-2)

The compound 2-Bromo-5-(3-bromopropanoyl)benzaldehyde, identified by the CAS registry number 1806551-21-2, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with bromine atoms at specific positions, as well as a 3-bromopropanoyl group. The combination of these functional groups makes it a valuable precursor for the synthesis of complex molecules with potential pharmacological activity.

Recent studies have highlighted the importance of 2-Bromo-5-(3-bromopropanoyl)benzaldehyde in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting cancer and inflammatory diseases. The bromine substituents in the molecule play a crucial role in modulating its chemical reactivity and biological activity, making it a versatile building block for drug discovery.

The synthesis of 2-Bromo-5-(3-bromopropanoyl)benzaldehyde involves a multi-step process that typically begins with the bromination of benzaldehyde derivatives. Advanced techniques such as electrophilic substitution and Friedel-Crafts acylation are employed to achieve the desired substitution pattern. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, 2-Bromo-5-(3-bromopropanoyl)benzaldehyde has shown promise in the development of fluorescent sensors and optoelectronic materials. Its ability to undergo various post-synthetic modifications allows for the creation of materials with tailored properties, such as enhanced conductivity or photoresponsiveness. This has led to its integration into cutting-edge research projects focused on next-generation electronic devices.

The structural integrity and stability of CAS No. 1806551-21-2 make it an ideal candidate for use in harsh chemical environments. Its resistance to oxidation and thermal degradation ensures that it retains its functionality during prolonged storage and processing. Furthermore, its compatibility with a wide range of solvents makes it suitable for use in both laboratory-scale experiments and industrial manufacturing processes.

In conclusion, 2-Bromo-5-(3-bromopropanoyl)benzaldehyde, with its unique chemical properties and versatile applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and materials science progress, this compound is expected to play an increasingly important role in driving innovation across multiple disciplines.